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Compound of Interest

Compound Name: (2-Oxoazepan-1-yl)acetic acid

Cat. No.: B1308159

For Researchers, Scientists, and Drug Development Professionals

This document provides essential information and protocols for the safe storage and handling
of (2-Oxoazepan-1-yl)acetic acid in a laboratory setting. The information is compiled from
publicly available safety data sheets and chemical property databases.

Chemical and Physical Properties

A summary of the known physical and chemical properties of (2-Oxoazepan-1-yl)acetic acid is
provided in the table below. This data is essential for understanding the compound's
characteristics for experimental design and safety considerations.

Property Value
Molecular Formula CsH13NOs
Molecular Weight 171.19 g/mol
CAS Number 35048-56-7
Storage Temperature 2-8°C[1]

Safety and Hazard Information

(2-Oxoazepan-1-yl)acetic acid is a chemical that requires careful handling due to its potential
hazards. All personnel should be familiar with the following hazard information and adhere to
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the recommended safety precautions.

Hazard Statements:

e Causes skin irritation.[2]

o Causes serious eye irritation.[2]

e May cause respiratory irritation.[2]

Precautionary Statements:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

Wash skin thoroughly after handling.[2]

Use only outdoors or in a well-ventilated area.[]

Wear protective gloves, protective clothing, eye protection, and face protection.[2]

Storage and Handling Protocols

Adherence to proper storage and handling protocols is critical to ensure the safety of laboratory
personnel and to maintain the integrity of the compound.

Storage

e Store in a tightly-closed container.[2]

Keep in a cool, dry, and well-ventilated area.[2]

The recommended storage temperature is between 2°C and 8°C.[1]

Store away from incompatible substances and sources of ignition.[2]

It is recommended to store the compound in a locked cabinet or area.

Handling
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» Always handle (2-Oxoazepan-1-yl)acetic acid in a well-ventilated area, preferably in a
chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including:
o Chemical-resistant gloves (e.g., nitrile)
o Safety glasses with side shields or chemical safety goggles
o Alab coat

» Avoid direct contact with skin and eyes.

e Avoid inhalation of dust or fumes.

» After handling, wash hands thoroughly with soap and water.

e Do not eat, drink, or smoke in areas where the chemical is handled.

Experimental Protocols

Currently, there are no specific, publicly available experimental protocols detailing the use of (2-
Oxoazepan-1-yl)acetic acid. Researchers should develop their own protocols based on the
specific requirements of their experiments, taking into account the safety and handling
information provided in this document.

First Aid Measures

In the event of exposure, follow these first aid measures immediately:

e If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[2]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

« If inhaled: Remove to fresh air and keep at rest in a position comfortable for breathing. Call a
poison center or doctor if you feel unwell.[2]
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« If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.

Spill and Disposal Procedures
Spill Cleanup

e In case of a spill, ensure the area is well-ventilated.

Wear appropriate PPE as described in section 3.2.

For small spills, absorb the material with an inert, non-combustible absorbent material (e.g.,
sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area thoroughly with a suitable solvent.

Waste Disposal

» Dispose of (2-Oxoazepan-1-yl)acetic acid and any contaminated materials in accordance
with local, state, and federal regulations.

o Contact a licensed professional waste disposal service to dispose of this material.

Logical Workflow for Handling (2-Oxoazepan-1-
yl)acetic acid

The following diagram illustrates a logical workflow for the safe handling of (2-Oxoazepan-1-
yl)acetic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for (2-Oxoazepan-1-
ylacetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1308159#storage-and-handling-of-2-oxoazepan-1-yl-
acetic-acid-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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